104746-04-5(Eslicarbazepine),MHD,(10S)-

Eslicarbazepine Properties

Names and Identifiers

- (S)-10-Hydroxy-10,11-dihydro-5H-dibenzo[b,f]azepine-5-carboxamide
- (S)-10-Monohydroxy-10,11-dihydro Carbamazepine (Eslicarbazepine)
- S-10-MONOHYDROXY-DIHYDRO-CARBAMAZEPIN
- (S)-10-Monohydroxy-1
- (S)-10-Monohydroxy-10,11-dihydro Carbamazepine (Eslicarbazepine)
- (S)-10-Monohydroxy-dihydro-carbamazepine (Eslicarbazepine)
- 5H-Dibenz[b,f]azepine-5-carboxamide,10,11-dihydro-10-hydroxy-, (10S)-
- S-Licarbazepine
- (+)-Licarbazepine
- (10S)-10-hydroxy-10,11-dihydro-5H-dibenzo[b,f]azepine-5-carboxamide
- (S)-(+)-10,11-dihydro-10-hydroxy-5H-dibenz[b,f]azepine-5-carboxamide
- (S)-10-hydroxy-10,11-dihydro-5H-dibenz[b,f]azepine-5-carboxamide
- 5-hydroxy-4a,5-dihydro-4H-dibenzo[b,f]azepine-10-carboxamide
- eslicarbazepine
- MHD
- S5VXA428R4
- (S)-10-Monohydroxydihydrocarbamazepine
- (S)-Licarbazepine
- (10S)-
- (10S)-10,11-DIHYDRO-10-HYDROXY CARBAMAZEPINE
- (S)-10-Monohydroxy-dihydro-carbamazepine (Eslicarbazepine)
- (S)-10-Hydroxy-10,11-dihydro-5H-dibenzo[b,f]azepin-5-carboxamide
- 5H-Dibenz[b,f]azepine-5-carboxamide, 10,11-dihydro-10-hydroxy-, (10S)-
- CHEBI:174358
- Eslicarbazepine (USAN/INN)
- DB14575
- (5S)-5-hydroxy-5,6-dihydrobenzo[b][1]benzazepine-11-carboxamide
- Eslicarbazepine [USAN:INN:BAN]
- (10S)-10,11-Dihydro-10-hydroxy-5H-Dibenz[b,f]azepine-5-carboxamide
- N03AF04
- CS-0064132
- (S)-(+)-10-hydroxy-10,11-dihydro-5H-dibenz[b,f]azepine-5-carboxamide
- DTXSID901316900
- (9S)-9-hydroxy-2-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaene-2-carboxamide
- ESLICARBAZEPINE (MART.)
- 104746-04-5
- S(+)-Liscarbazepine
- 5H-DIBENZ(B,F)AZEPINE-5-CARBOXAMIDE, 10,11-DIHYDRO-10-HYDROXY-, (10S)-
- Q27077226
- ESLICARBAZEPINE [MI]
- Eslicarbazepine [INN]
- Eslicarbazepina
- (Eslicarbazepine)
- BIA-2194
- HY-114703
- D09215
- SCHEMBL418933
- Eslicarbazepine (BIA 2-194)
- (10S)-10,11-Dihydro-10-hydroxy-5H-dibenz(b,f)azepine-5-carboxamide
- CGP-13751
- eslicarbazepinum
- ESLICARBAZEPINE [USAN]
- (S)-10-Monohydroxy-10,11-dihydro Carbamazepine
- (10S)-10-Hydroxy-10,11-dihydro-5H-dibenzo[b,f]azepine-5 carboxamide
- MS-23581
- S-(+)-10,11-Dihydro-10-hydroxy-5H-dibenz[b,f]azepine-5-carboxamide
- BIA-2-194
- GTPL7350
- S-licarbazepine
- UNII-S5VXA428R4
- 5H-Dibenz[b,f]azepine-5-carboxamide,10,11-dihydro-10-hydroxy-,(10S)-
- (S)-MHD
- BMPDWHIDQYTSHX-AWEZNQCLSA-N
- BIA 2-194
- EC 810-248-9
- CHEMBL315985
- (S)-(+)-10,11-DIHYDRO-10-HYDROXY-5H-DIBENZ(B,F)AZEPINE-5-CARBOXAMIDE
- Licarbazepine, (s)-
- NS00077922
- ESLICARBAZEPINE [VANDF]
- (10S)-10-Hydroxy-10,11-dihydro-5H-dibenzo[b,f]azepin-5-carboxamide
- S-10-Monohydroxy-dihydro-carbamazepin
- ESLICARBAZEPINE [WHO-DD]
- J-001242
- (10S)-10-Hydroxy-10,11-dihydro-5H-dibenzo[b,f]azepine-5-carboxamide
- EN300-18686811
- ESLICARBAZEPINE [MART.]
- AKOS016844866
- (10S)-10-Hydroxy-10,11-dihydro-5H-dibenzo(b,f)azepin-5-carboxamide
- G13495
- DA-73202
- Eslicarbazepine
- +Expand
- MDL： MFCD08460933
- InChIKey： BMPDWHIDQYTSHX-AWEZNQCLSA-N
- Inchi： InChI=1S/C15H14N2O2/c16-15(19)17-12-7-3-1-5-10(12)9-14(18)11-6-2-4-8-13(11)17/h1-8,14,18H,9H2,(H2,16,19)/t14-/m0/s1
- SMILES： O=C(N)N1C2=CC=CC=C2C[C@@H](C3=CC=CC=C31)O

Computed Properties

Exact Mass: 254.10600
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 254.105527694g/mol
Heavy Atom Count: 19
Complexity: 347
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.4
Topological Polar Surface Area: 66.6Å²

Experimental Properties

LogP: 3.25820
PSA: 66.56000
Refractive Index: 1.677
Boiling Point: 431.275°C at 760 mmHg
Melting Point: 188-190°C
Vapor Pressure: 0.0±1.1 mmHg at 25°C
Flash Point: 214.628 °C
Solubility: Chloroform (Slightly), Methanol (Slightly), Pyridine (Slightly)
Color/Form: Gray white solid
Density: 1.336

Eslicarbazepine Security Information

Safety Instruction： H303+H313+H333
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P301+P312-P302+P352-P304+P340-P305+P351+P338
Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
Signal Word：Warning

Eslicarbazepine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Eslicarbazepine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0038IE-1mg	(S)-10-Hydroxy-10,11-dihydro-5H-dibenzo[b,f]azepine-5-carboxamide	104746-04-5	≥95%	1mg	$75.00
A2B Chem LLC	AB50198-5mg	(S)-10-Hydroxy-10,11-dihydro-5H-dibenzo[b,f]azepine-5-carboxamide	104746-04-5	98% by HPLC	5mg	$95.00	2024-04-20
Ambeed	A259411-5mg	(S)-10-Hydroxy-10,11-dihydro-5H-dibenzo[b,f]azepine-5-carboxamide	104746-04-5	98%	5mg	$146.0	2024-06-02
DC Chemicals	DC12325-100 mg	Eslicarbazepine (BIA 2-194)	104746-04-5	>98%	100mg	$250.0	2022-02-28
Enamine	EN300-18686811-0.05g	(9S)-9-hydroxy-2-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaene-2-carboxamide	104746-04-5		0.05g	$636.0	2023-09-18
eNovation Chemicals LLC	Y1248029-5mg	(S)-10-Hydroxy-10,11-dihydro-5H-dibenzo[b,f]azepine-5-carboxamide	104746-04-5	99%	5mg	$265
MedChemExpress	HY-114703-10mM*1mLinDMSO	Eslicarbazepine	104746-04-5	99.43%	10mM*1mLinDMSO	￥660	2023-07-26
TRC	M546510-1mg	(S)-10-Monohydroxy-10,11-dihydro Carbamazepine(Eslicarbazepine)	104746-04-5		1mg	$ 98.00	2023-09-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E884778-5mg	Eslicarbazepine	104746-04-5	98%	5mg	￥615.60
SHENG KE LU SI SHENG WU JI SHU	sc-208322-5 mg	S-10-Monohydroxy-dihydro-carbamazepin,	104746-04-5		5mg	￥2,482.00	2023-07-11

Eslicarbazepine Synthesis

Eslicarbazepine Suppliers

Hubei Dahao Chemical Co.,Ltd.

Audited Supplier

(CAS:104746-04-5)

MR./MRS.:LIU ZI YING

Phone:13986246535

Email:1400878822@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:104746-04-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Eslicarbazepine Related Literature

1. Biocatalytic ketone reductions using Biobeads for miniaturized high throughput experimentation

Jia Shen Chew,Thi Thanh Nha Ho,Chi-Lik Ken Lee New J. Chem. 2021 45 32
2. Manganese oxide OMS-2 loaded on activated carbon fiber: a novel catalyst-assisted UV/PMS process for carbamazepine treatment in water

Ning Yang,Lixi Xiao,Yuwei Deng,Zhiyu Wu,Hang Yin,Yang Liu,Mengru Li,Yuxuan Ye,Dandan Wang,Qiang Li,Fei Pan,Dongsheng Xia New J. Chem. 2022 46 12844
3. Biosynthesis of chiral cyclic and heterocyclic alcohols via CO/C–H/C–O asymmetric reactions

Lei Qin,Lunjie Wu,Yao Nie,Yan Xu Catal. Sci. Technol. 2021 11 2637
4. Asymmetric reduction of a key intermediate of eslicarbazepine acetate using whole cell biotransformation in a biphasic medium

Manpreet Singh,Sawraj Singh,Sateesh Deshaboina,Hare Krishnen,Richard Lloyd,Karen Holt-Tiffin,Apurba Bhattacharya,Rakeshwar Bandichhor Catal. Sci. Technol. 2012 2 1602
5. Novel and facile synthesis of 1-benzazepines via copper-catalyzed oxidative C(sp3)–H/C(sp2)–H cross-coupling

Rui Wang,Ruo-Xing Jin,Zi-Yang Qin,Kang-Jie Bian,Xi-Sheng Wang Chem. Commun. 2017 53 12229
6. Continuous stirred tank reactors in fine chemical synthesis for efficient mixing, solids-handling, and rapid scale-up

Nikolay Cherkasov,Samuel J. Adams,Edward G. A. Bainbridge,Jonty A. M. Thornton React. Chem. Eng. 2023 8 266
7. Kinetic modelling of an environmentally friendly carbamazepine synthesis via urea and iminostilbene in batch and continuous processes

Harrison F. Kraus,David Acevedo,Wei Wu,Thomas F. O'Connor,Adil Mohammad,Dongxia Liu React. Chem. Eng. 2023 8 402
8. One-step lipase-catalysed preparation of eslicarbazepine

M. F. El-Behairy,E. Sundby RSC Adv. 2016 6 98730
9. Antiepileptic drugs affect lipid oxidative markers- neuroprostanes and F2-dihomo-isoprostanes- in patients with epilepsy: differences among first-, second-, and third-generation drugs by UHPLC-QqQ-MS/MS

Sonia Medina,Rubén Carrasco-Torres,Ma Isabel Amor,Camille Oger,Jean-Marie Galano,Thierry Durand,Irene Villegas-Martínez,Stephane Auvin,Federico Ferreres,ángel Gil-Izquierdo RSC Adv. 2016 6 82969
10. Engineering ketoreductases for the enantioselective synthesis of chiral alcohols

Li Qiao,Zhiyuan Luo,Haomin Chen,Pengfei Zhang,Anming Wang,Roger A. Sheldon Chem. Commun. 2023 59 7518

Cas no 104746-04-5 (Eslicarbazepine)

Eslicarbazepine Properties

Names and Identifiers

Computed Properties

Experimental Properties

Eslicarbazepine Security Information

Eslicarbazepine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Eslicarbazepine Price

Eslicarbazepine Synthesis

Eslicarbazepine Suppliers

Eslicarbazepine Related Literature

104746-04-5 (Eslicarbazepine) Related Products